2-Amino-2-(3-fluorophenyl)propanoic acid

• IUPAC Name: 2-amino-2-(3-fluorophenyl)propanoic acid
• InChI: InChI=1S/C9H10FNO2/c1-9(11,8(12)13)6-3-2-4-7(10)5-6/h2-5H,11H2,1H3,(H,12,13)
• InChI Key: APAZXWQWMVTBBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)F)(C(=O)O)N
• Molecular Formula: C9H10FNO2
• DSSTOX Substance ID: DTXSID901261244
• Molecular Weight: 183.18 g/mol
• CAS RN: 328-81-4

Description

2-Amino-2-(3-fluorophenyl)propanoic acid, also known as 3-Fluorophenylalanine (3-FPA) is an amino acid with a fluorinated side chain. It is a non-natural amino acid that has been used in various research applications, including in the study of biochemical and physiological mechanisms. 3-FPA is most commonly used in the synthesis of peptides and proteins, as well as in the study of enzymatic activity. 3-FPA has been used in a variety of scientific research applications, including in the study of enzyme mechanisms, drug design, and protein folding.

Scientific Research Applications

Biosynthetic Incorporation into Proteins

2-Amino-2-(3-fluorophenyl)propanoic acid, a fluorinated amino acid, has been utilized in the biosynthetic incorporation of fluorophores into proteins. This method allows for the selective and efficient integration of low-molecular-weight fluorophores into proteins at defined sites. An example includes the incorporation of the fluorescent amino acid dansylalanine in Saccharomyces cerevisiae, facilitating studies on protein structure and dynamics both in vitro and in vivo (Summerer et al., 2006).

Synthesis of Fluorinated Derivatives

The compound has been used in the asymmetric synthesis of various fluorinated derivatives, such as 2-amino-3-(2-fluoro-5-hydroxyphenyl) propanoic acid. This process involves key steps like the synthesis of benzyl bromides and the alkylation of glycine enolate derivatives (Monclus et al., 1995).

Application in Drug Synthesis

It is a key intermediate in the synthesis of drugs like Denagliptin, a dipeptidyl peptidase IV inhibitor used for treating type-2 diabetes mellitus. This process includes a diastereoselective, cost-efficient synthetic procedure and the investigation of its inhibitory activities (Deng et al., 2008).

Brain Tumor Imaging with Positron Emission Tomography

This amino acid has been modified for use in brain tumor imaging. The (R)- and (S)-enantiomers of 2-amino-3-[1-(2-[18F]fluoroethyl)-1H-[1,2,3]triazol-4-yl]propanoic acid were synthesized and evaluated using cell uptake assays, biodistribution studies, and micro-positron emission tomography, providing good target to background ratios for tumor imaging (McConathy et al., 2010).

Vibrational and Electronic Structure Analysis

The compound has been analyzed using ab initio and DFT computed zwitterionic monomer and dimer structures, aiding in the understanding of its vibrational and electronic structures. This analysis includes studying intra- and inter-H-bonds, complementing experimental IR and Raman spectra (Pallavi & Tonannavar, 2020).

Mechanism of Action

Target of Action

It is known that this compound is a derivative of phenylalanine , an essential amino acid that plays a crucial role in protein synthesis .

Mode of Action

As a phenylalanine derivative, it may interact with its targets in a similar manner to phenylalanine . Phenylalanine is involved in the synthesis of proteins and other important molecules within the body .

Biochemical Pathways

Phenylalanine is a precursor to tyrosine, another amino acid, which is in turn a precursor to several important neurotransmitters, including dopamine, norepinephrine, and epinephrine .

Pharmacokinetics

Phenylalanine is well-absorbed in the gut and distributed throughout the body, where it is used in protein synthesis and other metabolic processes .

Result of Action

As a derivative of phenylalanine, it may contribute to protein synthesis and the production of important neurotransmitters .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.